Cas no 13491-79-7 (2-tert-butylcyclohexan-1-ol, Mixture of diastereomers)
13491-79-7 structure
Product Name:2-tert-butylcyclohexan-1-ol, Mixture of diastereomers
2-tert-butylcyclohexan-1-ol, Mixture of diastereomers Chemical and Physical Properties
Names and Identifiers
-
- 2-(tert-Butyl)cyclohexanol
- 2-TERT-BUTYLCYCLOHEXANOL
- Cyclohexanol,2-(1,1-dimethylethyl)-
- 2-tert-butylcyclohexan-1-ol
- 2-tert-butylcyclohexanol,mixtureofisomers
- 2-tertiary-butylcyclohexanol
- ORTHO TERTIARY BUTYL CYCLOHEXANOL
- O-TERT-BUTYL CYCLOHEXANOL
- VERDOL
- YLANATALKOHOL-ORTHO CA. 80 P.
- 2-Tert.-Butylcyclohexanol
- 2-(1,1-dimethylethyl)-cyclohexanol
- 2-butylcyclohexanol
- 2-(1,1-dimethylethyl)-cyclohexano
- o-tert-Butylcyclohexanol
- Cyclohexanol, 2-(1,1-dimethylethyl)-
- 2-TERT.-BUTYLCYCLOHEXANOL MIXTURE OF ISOMERS 99%
- 2-tert-butylcyclohexan-1-ol, Mixture of diastereomers
-
- MDL： MFCD00001472
- Inchi： 1S/C10H20O/c1-10(2,3)8-6-4-5-7-9(8)11/h8-9,11H,4-7H2,1-3H3
- InChI Key： DLTWBMHADAJAAZ-UHFFFAOYSA-N
- SMILES： CC(C)(C)C1CCCCC1O
Computed Properties
- Exact Mass: 156.15100
- Monoisotopic Mass: 156.151
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 123
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 20.2A^2
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 3
Experimental Properties
- Color/Form: Not available
- Density: 0.902 g/mL at 25 °C(lit.)
- Melting Point: 43-46 °C (lit.)
- Boiling Point: 209℃
- Flash Point: Fahrenheit: 174.2 ° f < br / > Celsius: 79 ° C < br / >
- Refractive Index: 1.4583 (estimate)
- PSA: 20.23000
- LogP: 2.58360
- Solubility: Not available
- Vapor Pressure: 0.1±0.9 mmHg at 25°C
2-tert-butylcyclohexan-1-ol, Mixture of diastereomers Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Hazardous Material transportation number：UN 1325 4.1/PG 3
- WGK Germany：2
- Safety Instruction： S24/25
- Safety Term：S24/25
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2-tert-butylcyclohexan-1-ol, Mixture of diastereomers Customs Data
- HS CODE：2906199090
- Customs Data：
China Customs Code:
2906199090Overview:
2906199090. Other naphthenic alcohols,Cycloenol and cycloterpenol. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2906199090. cyclanic, cyclenic or cyclotherpenic alcohols. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%
2-tert-butylcyclohexan-1-ol, Mixture of diastereomers Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 187828-100G |
2-tert-butylcyclohexan-1-ol, Mixture of diastereomers |
13491-79-7 | 100g |
¥525.43 | 2023-12-10 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-225546-100 g |
2-tert-Butylcyclohexanol, mixture of isomers, |
13491-79-7 | 100g |
￥301.00 | 2023-07-11 | ||
| Aaron | AR003IMQ-500g |
2-TERT-BUTYLCYCLOHEXANOL |
13491-79-7 | 98% | 500g |
$138.00 | 2025-02-12 | |
| Aaron | AR003IMQ-25g |
2-TERT-BUTYLCYCLOHEXANOL |
13491-79-7 | 98% | 25g |
$17.00 | 2025-02-12 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-225546-100g |
2-tert-Butylcyclohexanol, mixture of isomers, |
13491-79-7 | 100g |
￥301.00 | 2023-09-05 | ||
| Enamine | EN300-1232085-0.05g |
2-tert-butylcyclohexan-1-ol, Mixture of diastereomers |
13491-79-7 | 95% | 0.05g |
$19.0 | 2023-06-08 | |
| Enamine | EN300-1232085-0.1g |
2-tert-butylcyclohexan-1-ol, Mixture of diastereomers |
13491-79-7 | 95% | 0.1g |
$19.0 | 2023-06-08 | |
| Enamine | EN300-1232085-0.25g |
2-tert-butylcyclohexan-1-ol, Mixture of diastereomers |
13491-79-7 | 95% | 0.25g |
$25.0 | 2023-06-08 | |
| Enamine | EN300-1232085-0.5g |
2-tert-butylcyclohexan-1-ol, Mixture of diastereomers |
13491-79-7 | 95% | 0.5g |
$39.0 | 2023-06-08 | |
| Enamine | EN300-1232085-1.0g |
2-tert-butylcyclohexan-1-ol, Mixture of diastereomers |
13491-79-7 | 95% | 1g |
$50.0 | 2023-06-08 |
2-tert-butylcyclohexan-1-ol, Mixture of diastereomers Related Literature
-
1. Self-association of cyclohexanols in inert solvents. Apparent heat capacities of cyclohexanol and substituted cyclohexanols in n-heptane and n-decaneLuis M. Trejo,Silvia Pérez-Casas,Miguel Costas,Donald Patterson J. Chem. Soc. Faraday Trans. 1991 87 1739
-
Sunil Kr. Jha,Ninoslav Marina,Chuanjun Liu,Kenshi Hayashi Anal. Methods 2015 7 9549
-
Xingyu Wang,Roberto Rinaldi Energy Environ. Sci. 2012 5 8244
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4. Chiral sulfur compounds. Part 25. Diastereoselective 1,2-additions of lithiated (+)-(S)-N-tert-butyldiphenylsilyl-S-methyl-S-phenylsulfoximine to ketonesStephen G. Pyne,Zemin Dong,Brian W. Skelton,Allan H. White J. Chem. Soc. Perkin Trans. 1 1994 2607
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5. Effect of steric hindrance and π electrons on alcohol self-associationSilvia Pérez-Casas,Rafael Moreno-Esparza,Miguel Costas,Donald Patterson J. Chem. Soc. Faraday Trans. 1991 87 1745
13491-79-7 (2-tert-butylcyclohexan-1-ol, Mixture of diastereomers) Related Products
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- 464-43-7((+)-Borneol)
- 1632-73-1(Fenchyl alcohol)
- 98-52-2(4-tert-butylcyclohexan-1-ol)
- 116-02-9(3,3,5-Trimethylcyclohexanol)
- 124-76-5(Isoborneol)
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